Cas no 89942-59-6 (2-Acetonicotinic acid)

• Product Name: 2-Acetonicotinic acid
• CAS No: 89942-59-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD05662419
• CID: 61333
• PubChem ID: 10176278
• Update Time: 2025-06-14

2-Acetonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetylnicotinic acid
• 2-ACETONICOTINIC ACID
• 2-acetylpyridine-3-carboxylic acid
• 2-Acetylnicotinsaeure
• 2-actyl nicotinic acid
• 3-Pyridinecarboxylicacid,2-acetyl
• FT-0642150
• 3-Pyridinecarboxylic acid, 2-acetyl-
• JYUCDFZMJMRPHS-UHFFFAOYSA-N
• A843379
• SCHEMBL2584629
• DTXSID20888701
• SB54033
• 89942-59-6
• EN300-206970
• 2-(Bromomethyl)-6,7-dichloro-2,3-dihydrobenzo[b][1,4]dioxine
• MFCD05662419
• AKOS006295456
• 2-Acetylnicotinicacid
• O10637
• AMY9400
• 2-acetyl-3-pyridinecarboxylic acid
• 618-319-4
• DTXCID101027977
• 2-Acetonicotinic acid

• MDL： MFCD05662419
• Inchi： 1S/C8H7NO3/c1-5(10)7-6(8(11)12)3-2-4-9-7/h2-4H,1H3,(H,11,12)
• InChI Key： JYUCDFZMJMRPHS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.26000
• LogP: 0.98240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Acetonicotinic acid

Recent Advances in the Research of 2-Acetonicotinic Acid (CAS: 89942-59-6)

2-Acetonicotinic acid (CAS: 89942-59-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to 2-Acetonicotinic acid, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the key areas of investigation has been the optimization of synthetic methods for 2-Acetonicotinic acid. A study published in the Journal of Organic Chemistry (2023) demonstrated an improved catalytic process for its synthesis, achieving higher yields and purity. The researchers utilized a novel palladium-based catalyst, which significantly reduced the reaction time and byproduct formation. This advancement is expected to facilitate large-scale production and further exploration of its applications.

In addition to its synthetic utility, 2-Acetonicotinic acid has shown promising biological activities. Recent in vitro studies have revealed its potential as an anti-inflammatory agent. A research team from the University of Cambridge reported that derivatives of 2-Acetonicotinic acid exhibited significant inhibition of pro-inflammatory cytokines in macrophage cells. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Furthermore, computational studies have been conducted to explore the molecular interactions of 2-Acetonicotinic acid with various biological targets. Molecular docking simulations indicated strong binding affinity with enzymes involved in oxidative stress pathways, highlighting its potential as an antioxidant. These insights could pave the way for designing novel therapeutics targeting oxidative stress-related diseases.

Despite these promising findings, challenges remain in the clinical translation of 2-Acetonicotinic acid-based compounds. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-Acetonicotinic acid (CAS: 89942-59-6) continues to be a compound of great interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis and biological evaluation have expanded our understanding of its potential applications. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in vivo to move closer to clinical applications.